Cas no 1448033-65-5 (3-acetyl-N-{2-[4-(thiophen-2-yl)piperidin-1-yl]ethyl}benzene-1-sulfonamide)

• Product Name: 3-acetyl-N-{2-[4-(thiophen-2-yl)piperidin-1-yl]ethyl}benzene-1-sulfonamide
• CAS No: 1448033-65-5
• MF: C₁₉H₂₄N₂O₃S₂
• MW: 392.535462379456
• CID: 5776778
• PubChem ID: 71787108
• Update Time: 2025-05-20

3-acetyl-N-{2-[4-(thiophen-2-yl)piperidin-1-yl]ethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1448033-65-5
• VU0534802-1
• 3-acetyl-N-[2-(4-thiophen-2-ylpiperidin-1-yl)ethyl]benzenesulfonamide
• 3-acetyl-N-{2-[4-(thiophen-2-yl)piperidin-1-yl]ethyl}benzene-1-sulfonamide
• AKOS024535919
• 3-acetyl-N-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)benzenesulfonamide
• F6184-1048

• Inchi： 1S/C19H24N2O3S2/c1-15(22)17-4-2-5-18(14-17)26(23,24)20-9-12-21-10-7-16(8-11-21)19-6-3-13-25-19/h2-6,13-14,16,20H,7-12H2,1H3
• InChI Key： ULMVPVPNPOXZSN-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1CCN(CCNS(C2C=CC=C(C(C)=O)C=2)(=O)=O)CC1

Computed Properties

• Exact Mass: 392.12283498g/mol
• Monoisotopic Mass: 392.12283498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 103Ų

Additional information on 3-acetyl-N-{2-[4-(thiophen-2-yl)piperidin-1-yl]ethyl}benzene-1-sulfonamide

Comprehensive Overview of 3-acetyl-N-{2-[4-(thiophen-2-yl)piperidin-1-yl]ethyl}benzene-1-sulfonamide (CAS No. 1448033-65-5)

The compound 3-acetyl-N-{2-[4-(thiophen-2-yl)piperidin-1-yl]ethyl}benzene-1-sulfonamide (CAS No. 1448033-65-5) is a sulfonamide derivative with a unique structural framework, combining acetyl, piperidine, and thiophene moieties. This molecule has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. Researchers are particularly interested in its sulfonamide group, which is known for its role in enzyme inhibition and therapeutic efficacy.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their versatility in targeting various biological pathways. The inclusion of a thiophene ring in this molecule enhances its binding affinity to specific receptors, making it a promising candidate for further study. With the rise of AI-driven drug discovery, compounds like 1448033-65-5 are being computationally screened for potential interactions with disease-related proteins, aligning with the growing trend of precision medicine.

The piperidine moiety in 3-acetyl-N-{2-[4-(thiophen-2-yl)piperidin-1-yl]ethyl}benzene-1-sulfonamide contributes to its lipophilicity, which is crucial for membrane permeability and bioavailability. This characteristic is particularly relevant in the context of central nervous system (CNS) drug development, where researchers are actively seeking molecules capable of crossing the blood-brain barrier. The compound's structural features also make it a subject of interest in neurodegenerative disease research, a hot topic in modern pharmacology.

From a synthetic chemistry perspective, the preparation of CAS No. 1448033-65-5 involves multi-step organic reactions, including sulfonylation and amidation. The acetyl group introduces additional reactivity, enabling further derivatization for structure-activity relationship (SAR) studies. Such modifications are essential for optimizing the compound's pharmacological profile, a key focus in medicinal chemistry today.

Given the increasing emphasis on sustainable chemistry, researchers are also exploring greener synthetic routes for sulfonamide derivatives like this one. The integration of catalytic methods and biocompatible solvents aligns with global efforts to reduce the environmental impact of chemical synthesis. This approach resonates with the broader scientific community's commitment to green chemistry principles.

In summary, 3-acetyl-N-{2-[4-(thiophen-2-yl)piperidin-1-yl]ethyl}benzene-1-sulfonamide represents a compelling case study in modern drug discovery. Its structural complexity and functional diversity position it as a valuable scaffold for developing novel therapeutics, particularly in areas like CNS disorders and enzyme-targeted therapies. As the field of computational chemistry advances, this compound is likely to remain a focal point for both experimental and in silico research.